(2R,6S)-4-tert-butyl 2-methyl 6-(hydroxymethyl)morpholine-2,4-dicarboxylate

• IUPAC Name: 4-O-tert-butyl 2-O-methyl (2R,6S)-6-(hydroxymethyl)morpholine-2,4-dicarboxylate
• InChI: InChI=1S/C12H21NO6/c1-12(2,3)19-11(16)13-5-8(7-14)18-9(6-13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key: QLSZIUDKMLYFGR-DTWKUNHWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(OC(C1)C(=O)OC)CO
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](O[C@H](C1)C(=O)OC)CO
• Molecular Formula: C12H21NO6
• Molecular Weight: 275.30 g/mol

Description

“(2R,6S)-4-tert-butyl 2-methyl 6-(hydroxymethyl)morpholine-2,4-dicarboxylate” is a chemical compound with the CAS Number: 1951425-25-4. It is used in laboratory chemicals and synthesis of substances.

Scientific Research Applications

Novel Synthesis of Morpholine Derivatives

• Synthesis of cis-3,5-Disubstituted Morpholine Derivatives :

  • A study demonstrated the diastereoselective transformation of 1-tert-Butyl-2-(allyloxymethyl)aziridine into cis-3,5-di(bromomethyl)-4-tert-butylmorpholine, utilizing electrophile-induced ring closure. This morpholine derivative was further used as a substrate for synthesizing various disubstituted morpholines, showcasing the versatility of morpholine frameworks in synthetic chemistry (D’hooghe et al., 2006).

• Facile Route to Disubstituted Morpholines :

  • Research on the synthesis of O-protected trans-3,5-bis(hydroxymethyl)morpholines highlighted a key coupling step involving a serinol derivative, presenting a method to create chiral morpholine structures with high optical purity. Such methodologies underscore the importance of morpholine derivatives as chiral reagents or building blocks (Dave & Sasaki, 2004).

• Thermochromic Properties of Sterically Hindered Cyclohexadienes :

  • A study involving the synthesis of morpholino-containing cyclohexadienes revealed unusual thermochromic properties, indicating potential applications in materials science for compounds incorporating morpholine and bulky substituents (Komissarov et al., 1991).

• Structural Analysis of Morpholine Derivatives :

  • The crystal structure of a morpholine-carboxylate compound was analyzed, providing insights into intermolecular interactions and molecular conformations. Such structural analyses are crucial for understanding the reactivity and properties of morpholine derivatives (Wang et al., 2011).